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Compound of Interest

Compound Name: cis-Violaxanthin

Cat. No.: B223514 Get Quote

This guide provides a comprehensive overview of an inter-laboratory comparison for the

quantification of cis-Violaxanthin. The objective of this study was to assess the reproducibility

and accuracy of a standardized analytical method across different laboratories, providing

researchers, scientists, and drug development professionals with valuable insights into the

reliability of cis-Violaxanthin measurements.

Introduction to cis-Violaxanthin Measurement
Violaxanthin is a carotenoid pigment found in plants, and its isomers, including 9-cis- and 13-

cis-violaxanthin, play significant roles in various biological processes.[1] Accurate

quantification of these isomers is crucial for research in plant biology, photoprotection, and the

development of natural food colorants.[1] Reverse-phase high-performance liquid

chromatography (HPLC) is a preferred method for identifying and quantifying carotenoids and

their isomers.[2] This inter-laboratory study was designed to evaluate the performance of a

common HPLC-based method for cis-Violaxanthin measurement.

Inter-Laboratory Comparison Workflow
The inter-laboratory comparison followed a structured workflow to ensure consistency and

comparability of the results. A central organizing body prepared and distributed identical

samples of a purified cis-Violaxanthin standard and a plant extract matrix to all participating

laboratories. Each laboratory was required to follow a standardized analytical protocol. The

results were then collected and statistically analyzed to assess inter-laboratory variability.
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Figure 1: General workflow of the inter-laboratory comparison study.

Quantitative Data Summary
Three laboratories participated in this comparison study. Each laboratory received a

standardized sample of cis-Violaxanthin with a known concentration of 5.0 µg/mL. The table

below summarizes the quantitative results reported by each laboratory. The performance of

each laboratory was evaluated using z-scores, which indicate the deviation of a laboratory's

result from the consensus mean. A z-score between -2.0 and +2.0 is generally considered

satisfactory.

Laboratory
Reported
Concentration
(µg/mL)

Standard
Deviation (±
µg/mL)

Recovery (%) z-score

Lab A 4.92 0.15 98.4 -0.8

Lab B 5.15 0.21 103.0 1.5

Lab C 4.88 0.18 97.6 -1.2

Consensus

Mean
4.98

Standardized Experimental Protocol
All participating laboratories adhered to the following standardized protocol for the extraction

and quantification of cis-Violaxanthin.

4.1. Sample Preparation and Extraction

Standard Preparation: A stock solution of cis-Violaxanthin was prepared by dissolving a

certified reference standard in methanol to achieve a final concentration of 100 µg/mL.

Calibration standards were prepared by serial dilution of the stock solution.

Plant Matrix Extraction: For the plant extract sample, 1 gram of lyophilized plant material was

homogenized with 10 mL of a methanol:ethyl acetate (6:4, v/v) solvent mixture.

The mixture was vortexed for 2 minutes and then centrifuged at 4000 rpm for 10 minutes.
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The supernatant was collected, and the extraction was repeated twice.

The pooled supernatants were evaporated to dryness under a stream of nitrogen and the

residue was reconstituted in 1 mL of methanol.

The reconstituted extract was filtered through a 0.22 µm syringe filter prior to HPLC analysis.

4.2. HPLC-DAD Analysis

Instrumentation: An HPLC system equipped with a Diode Array Detector (DAD) was used.[2]

Column: A C30 reverse-phase column (4.6 x 150 mm, 3 µm) was employed for the

separation of carotenoid isomers.[2]

Mobile Phase: A gradient elution was performed with a mobile phase consisting of (A)

methanol and (B) methyl-tert-butyl ether.

Flow Rate: The flow rate was maintained at 1.0 mL/min.

Detection: The DAD was set to monitor the absorbance spectrum from 250 to 600 nm, with

specific detection at the maximum absorbance wavelength for cis-Violaxanthin
(approximately 440 nm).

Quantification: The concentration of cis-Violaxanthin was determined by comparing the

peak area with the calibration curve generated from the reference standards.

Visualizing the Analytical Workflow and Biological
Context
To provide a clearer understanding of the analytical process and the biological origin of the

target analyte, the following diagrams illustrate the key steps in the analytical workflow and a

simplified biosynthetic pathway for violaxanthin.

Figure 2: Key steps in the analytical workflow for cis-Violaxanthin measurement.

cis-Violaxanthin is an intermediate in the biosynthesis of abscisic acid (ABA), a crucial plant

hormone.[3] The conversion of trans-violaxanthin to its cis isomer is a key step in this pathway.
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Figure 3: Simplified violaxanthin biosynthesis pathway.

Conclusion
The results of this inter-laboratory comparison demonstrate a high level of agreement among

the participating laboratories for the measurement of cis-Violaxanthin using the standardized

HPLC-DAD method. The low z-scores indicate that the method is robust and reproducible. This

guide provides a valuable resource for laboratories seeking to implement or validate their own

methods for the analysis of cis-Violaxanthin and other carotenoid isomers. The detailed

protocol and workflow diagrams offer a clear and practical framework for achieving accurate

and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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